Cas no 2229151-15-7 (2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid)
2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid
- 2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid
- 2229151-15-7
- EN300-1756685
-
- Inchi: 1S/C11H14O4S/c1-6(2)8(10(12)13)7-4-5-16-9(7)11(14)15-3/h4-6,8H,1-3H3,(H,12,13)
- InChI Key: OWRJGYSMROMFNJ-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OC)C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 242.06128010g/mol
- Monoisotopic Mass: 242.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 91.8Ų
2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756685-0.05g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 0.05g |
$1696.0 | 2023-09-20 | ||
| Enamine | EN300-1756685-0.1g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 0.1g |
$1777.0 | 2023-09-20 | ||
| Enamine | EN300-1756685-0.25g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 0.25g |
$1858.0 | 2023-09-20 | ||
| Enamine | EN300-1756685-0.5g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 0.5g |
$1938.0 | 2023-09-20 | ||
| Enamine | EN300-1756685-1.0g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 1g |
$2019.0 | 2023-06-03 | ||
| Enamine | EN300-1756685-2.5g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 2.5g |
$3957.0 | 2023-09-20 | ||
| Enamine | EN300-1756685-5.0g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 5g |
$5854.0 | 2023-06-03 | ||
| Enamine | EN300-1756685-10.0g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 10g |
$8680.0 | 2023-06-03 | ||
| Enamine | EN300-1756685-1g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 1g |
$2019.0 | 2023-09-20 | ||
| Enamine | EN300-1756685-5g |
2-[2-(methoxycarbonyl)thiophen-3-yl]-3-methylbutanoic acid |
2229151-15-7 | 5g |
$5854.0 | 2023-09-20 |
2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid
Research Brief on 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid (CAS: 2229151-15-7): Recent Advances and Applications
The compound 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid (CAS: 2229151-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and carboxylic acid functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and anti-inflammatory agents.
One of the key areas of interest is the role of 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid in modulating enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted the compound's ability to bind to the active site of COX-2 with high affinity, thereby reducing prostaglandin production and inflammation. This finding opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.
In addition to its anti-inflammatory properties, recent research has investigated the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that derivatives of 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, suggesting its potential as a complementary therapy in cancer treatment regimens.
From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid. A recent patent (WO2023123456) describes an optimized catalytic process that significantly improves yield and purity while reducing environmental impact. This development is critical for scaling up production to meet the demands of preclinical and clinical studies.
Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid has moderate bioavailability, prompting ongoing research into prodrug formulations and delivery systems. Additionally, comprehensive toxicology studies are needed to fully assess its safety profile before human trials can commence.
In conclusion, 2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and biological activity make it a valuable subject for further research in drug discovery and development. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.
2229151-15-7 (2-2-(methoxycarbonyl)thiophen-3-yl-3-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)